Cas no 1806689-04-2 (1-Bromo-3-(4-ethyl-2-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-ethyl-2-methoxyphenyl)propan-2-one
• CAS No: 1806689-04-2
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 4792637
• Update Time: 2025-08-05

1-Bromo-3-(4-ethyl-2-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-ethyl-2-methoxyphenyl)propan-2-one

• Inchi： 1S/C12H15BrO2/c1-3-9-4-5-10(7-11(14)8-13)12(6-9)15-2/h4-6H,3,7-8H2,1-2H3
• InChI Key： YXJNURDJLREWOD-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=CC=1OC)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(4-ethyl-2-methoxyphenyl)propan-2-one

Comprehensive Analysis of 1-Bromo-3-(4-ethyl-2-methoxyphenyl)propan-2-one (CAS No. 1806689-04-2)

1-Bromo-3-(4-ethyl-2-methoxyphenyl)propan-2-one is a specialized organic compound with significant applications in pharmaceutical and chemical research. Its CAS number 1806689-04-2 serves as a unique identifier, ensuring precise classification in scientific databases. This compound features a brominated propanone structure attached to a 4-ethyl-2-methoxyphenyl moiety, making it a valuable intermediate in synthetic chemistry.

Recent trends in organic synthesis highlight the growing demand for halogenated ketones like 1-Bromo-3-(4-ethyl-2-methoxyphenyl)propan-2-one, particularly in the development of novel pharmaceutical intermediates. Researchers are increasingly exploring its potential in catalysis and material science, driven by its unique reactivity profile. The compound’s methoxy and ethyl substituents contribute to its solubility and stability, making it suitable for diverse reaction conditions.

From an SEO perspective, queries such as "synthesis of brominated propanone derivatives" or "applications of 4-ethyl-2-methoxyphenyl compounds" reflect user interest in this niche. Addressing these topics, this compound’s role in green chemistry initiatives is noteworthy. Its efficient synthesis routes align with the industry’s shift toward sustainable methodologies, reducing waste and energy consumption.

Analytical techniques like HPLC and NMR spectroscopy are critical for characterizing CAS 1806689-04-2, ensuring purity and consistency in research applications. The compound’s molecular weight and structural features also make it a candidate for computational chemistry studies, where researchers model its interactions in drug design.

In the context of market trends, the demand for custom synthesis of such compounds is rising, particularly in contract research organizations (CROs). Laboratories frequently seek high-purity 1-Bromo-3-(4-ethyl-2-methoxyphenyl)propan-2-one for proprietary projects, underscoring its commercial relevance. Regulatory compliance, including REACH and FDA guidelines, further emphasizes the need for precise documentation of its properties.

Future research directions may explore derivatization strategies to enhance the compound’s utility in bioconjugation or polymer chemistry. Collaborative studies between academia and industry could unlock innovative applications, positioning 1806689-04-2 as a cornerstone in advanced chemical synthesis.